3-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}-1-[(naphthalen-1-yl)methyl]urea

Specification

• CAS No.: 2097914-65-1
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.451
• IUPAC Name: 1-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea
• Standard InChI: InChI=1S/C24H22N2O3/c27-22(18-10-12-19(13-11-18)23-9-4-14-29-23)16-26-24(28)25-15-20-7-3-6-17-5-1-2-8-21(17)20/h1-14,22,27H,15-16H2,(H2,25,26,28)
• Standard InChI Key: JMYKQXWMMFDVGS-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=CC=C(C=C3)C4=CC=CO4)O

Introduction

3-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}-1-[(naphthalen-1-yl)methyl]urea is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include furan, phenyl, hydroxyethyl, and naphthyl groups. It is identified by the CAS number 2097914-65-1 and is a derivative of urea, a class of compounds known for their roles in biological systems and as intermediates in organic synthesis.

Synthesis and Purification

The synthesis of 3-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}-1-[(naphthalen-1-yl)methyl]urea typically involves several organic reactions. Techniques such as continuous flow reactors and automated synthesis platforms are employed to optimize yields and purity. Purification methods include recrystallization and chromatography to isolate the final product effectively.

Synthesis Steps

• Formation of Intermediates: Involves reactions to create the necessary building blocks.

• Coupling Reactions: Combines the intermediates to form the final compound.

• Purification: Uses methods like recrystallization and chromatography.

Potential Applications

This compound is notable for its potential medicinal properties due to the presence of multiple functional groups that can interact with biological systems. Its unique arrangement of functional groups enables it to form specific interactions, such as hydrogen bonding and π-stacking interactions with proteins or nucleic acids.

Potential Biological Targets

• Proteins: Can interact through hydrogen bonding and π-stacking.

• Nucleic Acids: Potential for interactions that could modulate biological pathways.

Research Findings and Future Directions

Detailed studies are necessary to elucidate the exact mechanisms of action for 3-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}-1-[(naphthalen-1-yl)methyl]urea. Its potential as a pharmaceutical agent arises from its ability to modulate biological pathways through interactions with biological targets.

Future Research Directions

• Biological Activity Studies: Investigate its effects on biological systems.

• Structural Modifications: Explore modifications to enhance its biological activity or specificity.

• Pharmacokinetic Studies: Determine its absorption, distribution, metabolism, and excretion (ADME) properties.